Cas no 1255791-66-2 (2,2-Diethoxy-1,1-binaphthyl-4,4,6,6-tetracarbonitrile)

2,2-Diethoxy-1,1-binaphthyl-4,4,6,6-tetracarbonitrile structure
1255791-66-2 structure
Product Name:2,2-Diethoxy-1,1-binaphthyl-4,4,6,6-tetracarbonitrile
CAS No:1255791-66-2
MF:C28H18N4O2
MW:442.46812582016
CID:2194071
PubChem ID:53488138
Update Time:2025-04-21

2,2-Diethoxy-1,1-binaphthyl-4,4,6,6-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2-Diethoxy-1,1-binaphthyl-4,4,6,6-tetracarbonitrile
    • 4-(4,6-dicyano-2-ethoxynaphthalen-1-yl)-3-ethoxynaphthalene-1,7-dicarbonitrile
    • 2,2'-Diethoxy-[1,1'-binaphthalene]-4,4',6,6'-tetracarbonitrile
    • 2,2'-Diethoxy[1,1'-binaphthalene]-4,4',6,6'-tetracarbonitrile
    • DTXSID20705444
    • 1255791-66-2
    • Inchi: 1S/C28H18N4O2/c1-3-33-25-11-19(15-31)23-9-17(13-29)5-7-21(23)27(25)28-22-8-6-18(14-30)10-24(22)20(16-32)12-26(28)34-4-2/h5-12H,3-4H2,1-2H3
    • InChI Key: AWTQHZGLRRDLJM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C#N)C2C=C(C#N)C=CC=2C=1C1=C(C=C(C#N)C2C=C(C#N)C=CC1=2)OCC

Computed Properties

  • Exact Mass: 442.14297583Da
  • Monoisotopic Mass: 442.14297583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 851
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 114Ų
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